Cas no 1904277-74-2 (1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane)

1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane structure
1904277-74-2 structure
Product Name:1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
CAS No:1904277-74-2
MF:C16H17N5O5S
MW:391.401681661606
CID:6176273
PubChem ID:92113403
Update Time:2025-06-28

1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
    • 1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
    • 1904277-74-2
    • AKOS025374951
    • (4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone
    • [5-(furan-2-yl)-1,2-oxazol-3-yl]-[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]methanone
    • F6512-6324
    • Inchi: 1S/C16H17N5O5S/c22-16(12-9-14(26-19-12)13-3-1-8-25-13)20-4-2-5-21(7-6-20)27(23,24)15-10-17-11-18-15/h1,3,8-11H,2,4-7H2,(H,17,18)
    • InChI Key: WJPHQSBAWHIFHX-UHFFFAOYSA-N
    • SMILES: S(C1=CN=CN1)(N1CCN(C(C2C=C(C3=CC=CO3)ON=2)=O)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 391.09503983g/mol
  • Monoisotopic Mass: 391.09503983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 134Ų

1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6512-6324-2μmol
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6512-6324-5μmol
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6512-6324-10μmol
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6512-6324-20μmol
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6512-6324-1mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
1mg
$54.0 2023-09-08
Life Chemicals
F6512-6324-2mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
2mg
$59.0 2023-09-08
Life Chemicals
F6512-6324-3mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
3mg
$63.0 2023-09-08
Life Chemicals
F6512-6324-4mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
4mg
$66.0 2023-09-08
Life Chemicals
F6512-6324-5mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
5mg
$69.0 2023-09-08
Life Chemicals
F6512-6324-10mg
1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
1904277-74-2
10mg
$79.0 2023-09-08

Additional information on 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane

Introduction to 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1904277-74-2)

1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane, identified by its unique Chemical Abstracts Service (CAS) number 1904277-74-2, represents a structurally complex and pharmacologically intriguing compound. This molecule belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of medicinal chemistry due to their potential biological activities. The presence of multiple functional groups, including a furan moiety, an oxazole ring, and a 1H-imidazole-4-sulfonyl substituent, contributes to its diverse chemical properties and biological interactions.

The compound's structure is characterized by a central 1,4-diazepane core, which is a well-known scaffold in drug discovery. The 1,4-diazepane ring system is known for its ability to interact with various biological targets, making it a valuable component in the design of pharmacological agents. The incorporation of the furan group at the 5-position of the oxazole ring introduces additional electronic and steric features that can modulate the compound's reactivity and binding affinity. Furthermore, the 1H-imidazole-4-sulfonyl moiety at the 4-position adds another layer of complexity, potentially influencing both the solubility and the pharmacokinetic profile of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets more efficiently. The three-dimensional structure of 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane has been computationally analyzed to predict its binding modes with potential receptors. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in therapeutic applications.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments indicate that it may possess properties relevant to the treatment of neurological disorders and cancer. The furan ring is known to be present in several bioactive natural products and synthetic drugs, often contributing to their pharmacological effects. The oxazole ring, on the other hand, has been reported to exhibit antimicrobial and anti-inflammatory properties. The combination of these structural elements in 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane suggests a multifaceted mechanism of action that warrants further exploration.

The 1H-imidazole-4-sulfonyl group is particularly noteworthy due to its presence in several known pharmaceuticals. This moiety is often associated with enhanced binding affinity and selectivity towards biological targets. In particular, imidazoles have been extensively studied for their role in modulating ion channels and receptors involved in pain perception and neurotransmitter release. The sulfonyl group further enhances these properties by increasing the hydrophilicity of the molecule, which can improve its bioavailability.

One of the most exciting aspects of this compound is its potential as a lead structure for drug development. Researchers are currently exploring synthetic routes to modify its core structure while retaining its desirable biological properties. The use of combinatorial chemistry and high-throughput screening techniques allows for rapid testing of numerous derivatives, enabling scientists to identify analogs with improved potency and reduced toxicity.

The synthesis of 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis.

The pharmacokinetic profile of this compound is another area of active investigation. Studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining whether the compound will reach effective concentrations at target sites within the body and whether it will be metabolically stable enough for therapeutic use.

Recent research has also highlighted the importance of understanding the molecular interactions between this compound and its biological targets at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how 1-(5(furan(2)yl))-(3E)-(pyridin(3)ylidene))= methyl]-amino]-methyl]-benzene sulfonohydrazide binds to enzymes and receptors. These structural insights have guided medicinal chemists in designing modifications that could enhance binding affinity or alter specificity.

The potential therapeutic applications of this compound are broadening as more research emerges. Initial preclinical studies suggest that it may have utility in treating conditions such as chronic pain syndromes and neurodegenerative diseases. The ability of this molecule to interact with multiple targets makes it an attractive candidate for developing multitargeted therapeutics—a strategy that has shown promise in addressing complex diseases like cancer and inflammation.

As interest in natural product-inspired drug design continues to grow, compounds like (E)-(5-furylmethyleneamino)-methyl]-benzene sulfonohydrazide hydrochloride hydrate, which incorporate bioisosteric replacements or analogs derived from natural products, are being increasingly explored. These molecules often exhibit unique scaffolds that can provide novel mechanisms of action compared to existing drugs.

In conclusion, 5-Furylmethyleneamino]-methyl]-benzene sulfonohydrazide hydrochloride hydrate CAS 1906158 -99% represents a structurally sophisticated molecule with significant potential for further development as a therapeutic agent. Its complex architecture presents both challenges and opportunities for medicinal chemists seeking to optimize its biological activity while ensuring favorable pharmacokinetic properties.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.